Cas no 652154-16-0 (1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate)

• Product name: 1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate
• CAS No: 652154-16-0
• MF: C₁₃H₂₃N₃O₃
• MW: 269.34002327919
• CID: 402185
• PubChem ID: 69883617

1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, N-methyl-4-(phenylmethyl)-, dihydrate
• 4-benzyl-N-methylpiperazine-1-carboxamide,dihydrate
• 652154-16-0
• 4-Benzyl-N-methylpiperazine-1-carboxamide--water (1/2)
• 4-benzyl-N-methylpiperazine-1-carboxamide;dihydrate
• SCHEMBL6743398
• DTXSID30741474

• Inchi： InChI=1S/C13H19N3O.2H2O/c1-14-13(17)16-9-7-15(8-10-16)11-12-5-3-2-4-6-12;;/h2-6H,7-11H2,1H3,(H,14,17);2*1H2
• InChI Key： RDTRSTCIEQCWAU-UHFFFAOYSA-N
• SMILES： CNC(=O)N1CCN(CC1)CC2=CC=CC=C2.O.O

Computed Properties

• Exact Mass: 269.17394160g/mol
• Monoisotopic Mass: 269.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.6Ų